Cas no 1798491-22-1 (4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1798491-22-1
• MF: C₁₅H₁₄FNO₅S
• MW: 339.33876657486
• CID: 5375459
• Update Time: 2025-06-09

4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one

• Inchi： 1S/C15H14FNO5S/c1-10-6-11(7-15(18)21-10)22-12-8-17(9-12)23(19,20)14-5-3-2-4-13(14)16/h2-7,12H,8-9H2,1H3
• InChI Key： MRFUOXFOOCLGFK-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(S(C3=CC=CC=C3F)(=O)=O)C2)=C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.7±60.0 °C(Predicted)
• pka: -7.53±0.40(Predicted)

Additional information on 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one

Introduction to 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS No. 1798491-22-1)

4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one, with the CAS number 1798491-22-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidine derivatives and is characterized by its unique structural features, including a fluorinated phenyl sulfonyl group and a methyl-substituted pyranone ring. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases and disorders.

The development of 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one has been driven by the need for more effective and selective drugs to address unmet medical needs. Recent studies have highlighted its potential as a potent inhibitor of specific enzymes and receptors, making it a promising candidate for further investigation in both preclinical and clinical settings.

Structural Analysis: The molecular structure of 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one is composed of several key functional groups. The azetidine ring, which is a four-membered heterocyclic compound, provides rigidity and conformational stability to the molecule. The fluorinated phenyl sulfonyl group introduces additional electronic and steric effects, enhancing the compound's binding affinity to target proteins. The methyl-substituted pyranone ring further contributes to the molecule's overall stability and bioavailability.

Synthetic Pathways: The synthesis of 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one involves a series of well-defined chemical reactions. One common approach is the sequential coupling of 4-hydroxychromanone with an azetidine derivative, followed by the introduction of the fluorinated phenyl sulfonyl group through a sulfonation reaction. This synthetic route allows for high yields and purity, making it suitable for large-scale production.

Biological Activity: Extensive biological studies have demonstrated that 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one exhibits significant activity against various targets. For instance, it has been shown to inhibit the activity of protein kinases, which are key enzymes involved in cell signaling pathways. This inhibition can lead to reduced cell proliferation and enhanced apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

In addition to its anticancer properties, this compound has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that it can modulate the activity of certain receptors in the brain, potentially alleviating symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the multifaceted therapeutic potential of 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one.

Clinical Trials: The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of 4-[[1-[(2-Fluorophenyl)sulfonyl]-3-azetidinyl]oxy]-6-methyl-2H-pyran-2-one. Early-phase clinical trials have shown that the compound is well-tolerated by patients, with minimal adverse effects. These trials are ongoing, and further data will be crucial in determining its potential as a therapeutic agent.

Mechanism of Action: The mechanism by which 4-[[1-((2-fluorophenyl)sulfonyl-3-azetidinyl]oxy-6-methyl-2H-pyran-2-one) exerts its biological effects is an area of active research. Current evidence suggests that it acts by binding to specific protein targets, thereby modulating their activity. This binding interaction is facilitated by the unique structural features of the compound, particularly the fluorinated phenyl sulfonyl group and the azetidine ring.

Potential Applications: Given its diverse biological activities, 4-[[1-((2-fluorophenyl)sulfonyl-3-azetidinyl]oxy]-6-methyl-∃H-pyran∃one-∃one (CAS No. 1798491∃-∃)) has several potential applications in medicine. In addition to its use as an anticancer agent and neuroprotective drug, it may also be useful in treating inflammatory diseases and metabolic disorders. Further research is needed to fully explore these applications.

Safety Considerations: strong>: While early clinical trials have shown that < strong > 4-[ [ 1-( ( 2-fluorophenyl ) sulfonyl ) -3 -azetidin yl ] oxy ] -6 -methyl -∃ ; H -pyran -∃ ; one (CAS No . 1798491 -∃ ;) is generally well-tolerated , ongoing studies are necessary to fully assess its safety profile . Potential side effects , drug interactions , and long-term effects will be closely monitored during these trials . Ensuring patient safety remains a top priority throughout all stages of drug development . p >